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Feature

Cloransulam-methyl

Acifluorfen

Chemical Class

Mode of Action

(HRAC Group)

Action Type

Primary Use

Key Strength

Key Weakness

Sulfonanilide; Triazolopyrimidine

[1]

Inhibition of Acetolactate Synthase
(ALS), Group B [1]

Systemic [2]

Post-emergence control of
broadleaf weeds in soybeans [1]

Higher safety coefficient, low
toxicity to crops [2]

Slower action speed [2]

Diphenyl Ether [2]

Inhibition of Protoporphyrinogen Oxidase

(PPO), Group E [3]

Contact [2]

Post-emergence control of broadleaf weeds,
safe for soybeans [2]

Rapid action [2]

Not root-absorbed, easily decomposed in
soil, not suitable for long-term control [2]
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Efficacy of the Combined Herbicide Composition

A recent Chinese patent (CN118985627A) specifically claims a herbicide composition that combines
cloransulam-methyl and acifluorfen in a weight ratio ranging from 80:1 to 1:80 [2]. This combination is

designed to create a synergistic effect that overcomes the individual weaknesses of each compound.

According to the patent, the composition offers several efficacy advantages:

e Multiple Action Modes: It integrates the systemic conduction of cloransulam-methyl with the
contact-killing action of acifluorfen [2].

e Enhanced Performance: This leads to a faster, more thorough, and persistent weed control effect,
preventing weed recurrence [2].

e Broader Weed Spectrum: It is effective against a wide range of weeds in peanut fields, including
broadleaf weeds, grass weeds, and sedge weeds [2].

¢ Practical Benefits: The formulation is described as environmentally friendly and having low toxicity
to humans and animals [2].

Experimental Insights on Resistance

Independent research provides context on how weeds respond to these herbicides, which is crucial for
understanding long-term efficacy. The studies below investigated non-target-site resistance (NTSR)

mechanisms, where weeds break down the herbicide before it can act.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s524048?utm_src=pdf-body
https://patents.google.com/patent/CN118985627A/en
https://www.smolecule.com/products/s524048?utm_src=pdf-body
https://patents.google.com/patent/CN118985627A/en
https://patents.google.com/patent/CN118985627A/en
https://patents.google.com/patent/CN118985627A/en
https://patents.google.com/patent/CN118985627A/en
https://www.smolecule.com/products/s524048?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

(Herbicide ApplicatiorD

'

(Resistance Mechanism Detection

<

@arget Site Resistance (TSR)

Mutation in
arget enzyme

Herbicide Effective (Cytochrome P4505) (Glutathione—S—transferases (GSTSD

Herbicide Metabolized

Click to download full resolution via product page

¢ Inhibitor Confirmation: The increased sensitivity in resistant weeds after adding P450/GST
inhibitors strongly supports the role of these enzyme systems in metabolizing the herbicides [3].

¢ Metabolic Verification: HPLC-MS/MS analysis confirmed that the resistant population rapidly broke
down both fomesafen (a PPO inhibitor like acifluorfen) and nicosulfuron (an ALS inhibitor like
cloransulam-methyl) [3].

Experimental Protocol Overview

For professionals designing experiments, the methodology from recent resistance studies offers a robust
model [3] [4]. The general workflow for a whole-plant dose-response bioassay, a standard method for

evaluating herbicide efficacy and resistance, can be summarized as follows:
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Plant Material Selection

* Collect suspected resistant (R) and

Growth & Preparation susceptible (S) population seeds
* Ensure representative sampling

» Germinate seeds in growth chamber

Herbicide Application * Transplant seedlings to pots
» Grow in greenhouse until 3-4 leaf stage

* Use precision spray chamber
* Apply herbicide at multiple rates
* Include untreated control
» Standardize spray volume & pressure

Post-Treatment Assessment

* Assess visual injury at 21 DAT
Data Analysis * Harvest above-ground biomass
* Dry biomass at 80°C to constant weight

* Calculate growth reduction (GRso)
* Determine Resistance Index (RI)
RI = GRso(R) / GRs0(S)

Click to download full resolution via product page

Conclusion and Research Outlook

In summary, while a direct, standalone efficacy comparison is not available, the evidence indicates:
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¢ Cloransulam-methyl and acifluorfen have distinct and complementary modes of action.
e A composition combining them is patented and reportedly offers improved, broad-spectrum weed
control [2].

¢ Metabolic resistance is a significant factor that can reduce the efficacy of both herbicides, a critical
consideration for researchers developing new formulations or management strategies [3].

For your comparison guide, focusing on their mechanistic differences and the promising data on their
synergistic combination would be highly valuable. Research into inhibiting the cytochrome P450 and GST

enzymes could also be a forward-looking section on overcoming resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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